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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of excipients is paramount. Among these, the Hydrophilic-

Lipophilic Balance (HLB) of surfactants plays a pivotal role in formulation science. This

technical guide provides an in-depth analysis of the HLB and other critical properties of

SURFONIC JL-80X, a nonionic surfactant.

Core Properties of SURFONIC JL-80X
SURFONIC JL-80X is an alkoxylated linear alcohol, recognized for its utility as a

biodegradable, water-soluble, nonionic surface-active agent.[1] Its well-defined HLB value

makes it a versatile ingredient in a wide array of applications, including industrial cleaning,

paints, and as a potential component in pharmaceutical formulations.

Quantitative Data Summary
The key quantitative properties of SURFONIC JL-80X are summarized in the table below for

ease of reference and comparison.
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Property Value Test Method/Conditions

Hydrophilic-Lipophilic Balance

(HLB)
13.1 Calculated

Cloud Point (1% aqueous

solution)
57 - 62 °C ST-9.1, 5.2.1

Color (Pt-Co) 100 max ST-30.12

pH (1% solution) 6.5 - 7.5 ST-31.36,C

Water Content 0.5 wt% max ST-31.53

Flash Point (COC) 190 °C / 375 °F -

Pour Point -5 °C / 23 °F -

Density (at 25°C) 1.0037 g/mL -

Viscosity (kinematic, at 25°C) 51 cSt -

Surface Tension (0.1%

solution, 25°C)
29.2 dynes/cm -

Foam Height (Ross-Miles,

120°F, 0.1%)

75 mm (initial), 70 mm (after 5

min)
-

Critical Micelle Concentration

(CMC)
51 ppm In aqueous solution[2]

Hydroxyl Number (theoretical) 97 -

Understanding the Hydrophilic-Lipophilic Balance
(HLB)
The HLB system, pioneered by William C. Griffin, is an empirical scale that quantifies the

degree of hydrophilicity or lipophilicity of a surfactant molecule.[3][4] The scale ranges from 0 to

20, where a lower HLB value indicates a more lipophilic (oil-soluble) character, and a higher

value signifies a more hydrophilic (water-soluble) nature.[3] The HLB value is a critical

parameter for selecting the appropriate surfactant for a specific application, such as

emulsification, wetting, or detergency.[3][5]
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Caption: The HLB scale and corresponding surfactant applications.

Experimental Determination of HLB
While the HLB of many commercial surfactants like SURFONIC JL-80X is provided by the

manufacturer, understanding the methodology for its determination is crucial for research and

development. The HLB of nonionic surfactants is often determined experimentally or calculated

based on its chemical structure.

Generalized Experimental Protocol for Non-ionic
Surfactants (Griffin's Method)
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One of the original methods proposed by Griffin for non-ionic surfactants containing

polyoxyethylene as the hydrophilic portion is based on the weight percentage of the hydrophilic

part of the molecule.[6]

Principle: The HLB value is calculated based on the weight percentage of the hydrophilic

portion (ethylene oxide) of the surfactant molecule.

Formula: HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion of the molecule.[3]

M is the molecular mass of the whole molecule.[3]

For ethoxylated alcohols, a simplified formula is often used: HLB = E / 5

Where:

E is the weight percentage of ethylene oxide in the molecule.[6]

Experimental Workflow:

Characterization of the Surfactant:

Determine the chemical structure of the surfactant using analytical techniques such as

NMR and Mass Spectrometry.

Identify the hydrophilic (e.g., ethylene oxide chains) and lipophilic (e.g., hydrocarbon

chain) moieties.

Determination of Molecular Weights:

Calculate the molecular weight of the lipophilic part (the alcohol).

Determine the average number of ethylene oxide units added per mole of alcohol. This

can often be derived from the manufacturer's specifications or determined experimentally

(e.g., via titration or spectroscopic methods).
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Calculate the molecular weight of the hydrophilic portion (total mass of ethylene oxide

units).

Calculate the total molecular weight of the surfactant molecule.

Calculation of HLB:

Using the formula HLB = 20 * (Mh / M), calculate the HLB value.

Start: Obtain Surfactant Sample

1. Structural Characterization
(NMR, Mass Spec)

2. Identify Hydrophilic &
Lipophilic Moieties

3a. Calculate MW of
Lipophilic Part

3b. Determine Average EO Units
& Calculate MW of Hydrophilic Part

3c. Calculate Total
MW of Surfactant

4. Calculate HLB
HLB = 20 * (Mh / M)

End: Determined HLB Value
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Caption: Workflow for HLB determination using Griffin's method.

Conclusion
The Hydrophilic-Lipophilic Balance is a fundamental parameter in the characterization of

surfactants. With an HLB of 13.1, SURFONIC JL-80X is positioned as an effective oil-in-water

emulsifier and detergent, making it a valuable tool for formulators in various scientific and

industrial fields.[1][3] A comprehensive understanding of its properties, as outlined in this guide,

is essential for its effective application and for the development of novel and robust

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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